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Compound of Interest

Compound Name: Mebufotenin benzoate

CAS No.: 282103-25-7

Cat. No.: B15892783

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro receptor binding profile

of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). The information presented herein is

intended to support research, drug development, and a deeper understanding of the

pharmacological actions of this compound. While the focus is on the active molecule, 5-MeO-

DMT, it is important to note that in research and clinical settings, it is often formulated as a salt,

such as benzoate or succinate. In the buffered aqueous environments of in vitro assays, these

salts dissociate, and the binding characteristics are representative of the 5-MeO-DMT cation.

Core Summary
5-MeO-DMT is a potent psychedelic compound that acts as a non-selective serotonin receptor

agonist.[1][2] Its highest affinity is for the 5-HT1A receptor, exhibiting a significantly higher

selectivity for this subtype over the 5-HT2A receptor.[1][3][4] This distinguishes it from classic

psychedelics like psilocybin and LSD, where 5-HT2A receptor agonism is the primary driver of

their effects.[4] Beyond the serotonergic system, 5-MeO-DMT also interacts with other receptor

systems, albeit with lower affinity.
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Quantitative Receptor Binding and Functional
Activity Data
The following tables summarize the in vitro binding affinities (Ki) and functional potencies

(EC50) of 5-MeO-DMT at various human and rodent receptors.

Table 1: Serotonergic Receptor and Transporter Binding Affinities (Ki) of 5-MeO-DMT

Receptor Subtype Species Ki (nM) Reference(s)

5-HT1A Human 1.9 - 3 [4]

Rat < 10 [5]

5-HT1B Human 16 [6]

5-HT1D Human 17 [6]

5-HT2A Human 907 - >1000 [4][5]

5-HT2B Human 130 [6]

5-HT2C Human 220 [6]

5-HT6 Human 57 [6]

5-HT7 Human 39 [6]

SERT Human 2032 - 3603 [6]

Table 2: Functional Activity (EC50) of 5-MeO-DMT at Serotonin Receptors

Receptor Subtype Assay Type EC50 (nM) Reference(s)

5-HT1A G-protein activation ~100 [5]

5-HT2A Calcium Flux 1.80 - 3.87

Table 3: Non-Serotonergic Receptor and Transporter Binding Affinities (Ki) of 5-MeO-DMT
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Receptor/Transport
er

Species Ki (nM) Reference(s)

α2A-adrenergic Human 938 - 1890 [6]

α2B-adrenergic Human 430 - 2640 [6]

α2C-adrenergic Human 206 - 508.1 [6]

β2-adrenergic Human 2679 [6]

Dopamine D1 Human >10,000 [6]

Dopamine D2 Human >10,000 [6]

Dopamine D3 Human >10,000 [6]

Dopamine D4 Human >10,000 [6]

Dopamine D5 Human >10,000 [6]

Muscarinic M1-M5 Human >10,000 [6]

Sigma1 Human >10,000 [6]

Sigma2 Human 3689 [6]

H1 Human 7580 [6]

DAT Human >10,000 [6]

NET Human 2859 - >10,000 [6]

Experimental Protocols
Radioligand Binding Assay
This method is employed to determine the binding affinity (Ki) of a test compound for a specific

receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To quantify the affinity of 5-MeO-DMT for a target receptor.

Materials:
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Cell membranes expressing the target receptor (e.g., human recombinant 5-HT1A or 5-HT2A

receptors).

Radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A).

5-MeO-DMT (or its salt form, which will dissociate in the buffer).

Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4).

Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

96-well filter plates.

Scintillation counter.

Procedure:

Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the

radioligand and varying concentrations of 5-MeO-DMT.

Equilibrium: Allow the binding reaction to reach equilibrium (e.g., 60 minutes at room

temperature).

Filtration: Rapidly filter the contents of each well through the filter plate to separate the

bound from the unbound radioligand.

Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound

radioligand.

Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the IC50 value (the concentration of 5-MeO-DMT that inhibits 50%

of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff

equation.

Calcium Flux Assay
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This functional assay is used to determine the potency (EC50) of an agonist at a G-protein

coupled receptor (GPCR) that signals through the release of intracellular calcium, such as the

5-HT2A receptor.

Objective: To measure the increase in intracellular calcium concentration in response to 5-

HT2A receptor activation by 5-MeO-DMT.

Materials:

Cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

5-MeO-DMT.

A known 5-HT2A agonist as a positive control (e.g., serotonin).

A fluorescence plate reader with kinetic read capability and automated injectors.

Procedure:

Cell Plating: Seed the cells into 96-well black-walled, clear-bottom plates and allow them to

adhere overnight.

Dye Loading: Load the cells with the calcium-sensitive dye according to the manufacturer's

protocol.

Compound Addition: Add varying concentrations of 5-MeO-DMT to the wells.

Measurement: Place the plate in the fluorescence reader and measure the baseline

fluorescence. Inject a solution of a known 5-HT2A agonist (if measuring antagonist activity)

or buffer (if measuring agonist activity of 5-MeO-DMT) and immediately begin kinetic

measurement of fluorescence intensity.

Data Analysis: Determine the peak fluorescence response for each well. Plot the response

against the log concentration of 5-MeO-DMT and fit the data to a four-parameter logistic
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equation to determine the EC50 value.
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Caption: Signaling pathways of 5-MeO-DMT at 5-HT1A and 5-HT2A receptors.

Experimental Workflows
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Caption: Experimental workflows for radioligand binding and calcium flux assays.
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Conclusion
The in vitro receptor binding profile of 5-MeO-DMT is characterized by its high affinity for the 5-

HT1A receptor and a broader interaction with other serotonin receptors. Its activity at non-

serotonergic targets is generally much lower. This unique pharmacological signature likely

underlies its distinct subjective effects compared to other classic psychedelics. The provided

experimental protocols and workflows offer a foundational methodology for the continued

investigation of 5-MeO-DMT and related compounds. This in-depth understanding is crucial for

the rational design of future studies and the potential development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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